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Compound of Interest

Compound Name: Bromodiiodomethane

Cat. No.: B041894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility characteristics of

bromodiiodomethane (CHBrI₂), a trihalomethane compound of interest in various chemical

and pharmaceutical applications. Due to the limited availability of specific quantitative solubility

data for bromodiiodomethane in public literature, this document focuses on presenting the

available qualitative data. To offer a broader context for researchers, this guide also includes

quantitative solubility data for the related trihalomethanes, bromodichloromethane and

bromoform.

Furthermore, this guide furnishes detailed experimental protocols for determining the solubility

of haloalkanes, which can be readily adapted for bromodiiodomethane. A logical workflow for

these experimental procedures is also provided in a visual format to aid in laboratory

application.

Data Presentation: Solubility of
Bromodiiodomethane and Related Compounds
The solubility of a compound is a critical parameter in process development, enabling informed

decisions on solvent selection for synthesis, purification, and formulation. The following tables

summarize the available solubility data for bromodiiodomethane and provide quantitative data

for analogous compounds for comparative purposes.
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Table 1: Qualitative Solubility of Bromodiiodomethane in Common Organic Solvents

Solvent Chemical Formula Solubility Profile

Ethanol C₂H₅OH Highly Soluble

Chloroform CHCl₃ Soluble

Ethyl Acetate C₄H₈O₂ Slightly Soluble

Various Organic Solvents - Highly Soluble

Note: The information in Table 1 is based on qualitative descriptions found in chemical

literature. Precise quantitative data (e.g., in g/100 mL or mol/L) for bromodiiodomethane is

not readily available.

Table 2: Quantitative Solubility of Bromodichloromethane and Bromoform in Common Organic

Solvents
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Solvent
Chemical
Formula

Solute Solubility
Temperature
(°C)

Ethanol C₂H₅OH
Bromodichlorom

ethane
Very Soluble Not Specified

Ethanol C₂H₅OH Bromoform Miscible[1] Not Specified

Acetone C₃H₆O
Bromodichlorom

ethane
Very Soluble[2] Not Specified

Acetone C₃H₆O Bromoform Miscible[3] Not Specified

Benzene C₆H₆
Bromodichlorom

ethane
Very Soluble[2] Not Specified

Benzene C₆H₆ Bromoform Miscible[3] Not Specified

Chloroform CHCl₃
Bromodichlorom

ethane
Miscible[4] Not Specified

Chloroform CHCl₃ Bromoform Miscible[5] Not Specified

Diethyl Ether (C₂H₅)₂O
Bromodichlorom

ethane
Very Soluble Not Specified

Diethyl Ether (C₂H₅)₂O Bromoform Miscible[3] Not Specified

Carbon

Tetrachloride
CCl₄

Bromodichlorom

ethane

Slightly

Soluble[4]
Not Specified

Disclaimer: The data in Table 2 is provided for comparative purposes to give researchers an

indication of the expected solubility behavior of a trihalomethane. These values should not be

used as a direct substitute for experimentally determined solubility data for

bromodiiodomethane.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data for bromodiiodomethane, the following

experimental protocols are recommended. These methods are widely accepted for determining

the solubility of solid and liquid organic compounds in various solvents.
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Isothermal Shake-Flask Method (The Gold Standard)
This method is considered the most reliable for determining thermodynamic solubility.

Objective: To determine the equilibrium concentration of bromodiiodomethane in a specific

solvent at a constant temperature.

Materials:

Bromodiiodomethane (solute)

Selected organic solvent

Thermostatically controlled shaker or water bath

Analytical balance

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Analytical instrument for quantification (e.g., HPLC, GC, or UV-Vis spectrophotometer)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of bromodiiodomethane to a known volume of the selected

solvent in a sealed container (e.g., a screw-cap vial or flask). The presence of undissolved

solute is essential to ensure saturation.

Place the container in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period to reach equilibrium. A minimum of 24 to 48

hours is typically recommended, with periodic sampling to confirm that the concentration

has reached a plateau.

Sample Withdrawal and Preparation:
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Once equilibrium is reached, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid

particles are disturbed.

Immediately filter the withdrawn sample through a syringe filter to remove any suspended

microparticles.

Dilute the filtered sample with a known volume of the solvent to a concentration that falls

within the linear range of the analytical method.

Quantitative Analysis:

Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC, GC, or

UV-Vis spectrophotometry) to determine the concentration of bromodiiodomethane.

Prepare a calibration curve using standard solutions of bromodiiodomethane of known

concentrations.

Calculate the concentration of the original saturated solution by applying the dilution factor.

Data Expression:

Solubility is typically expressed in units of g/100 mL, mg/mL, or mol/L.

Gravimetric Method
This is a simpler, though potentially less precise, method suitable for non-volatile solutes.

Objective: To determine the mass of bromodiiodomethane dissolved in a known mass of

solvent.

Materials:

Bromodiiodomethane

Selected organic solvent

Thermostatically controlled environment
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Analytical balance

Evaporating dish

Filtration apparatus

Procedure:

Preparation of a Saturated Solution:

Prepare a saturated solution as described in the Isothermal Shake-Flask Method (Step 1).

Sample Analysis:

Accurately weigh a clean, dry evaporating dish.

Withdraw a known mass of the clear, saturated supernatant and transfer it to the pre-

weighed evaporating dish.

Carefully evaporate the solvent under controlled conditions (e.g., in a fume hood or under

gentle heat) until the solute is completely dry.

Cool the evaporating dish to room temperature in a desiccator and weigh it again.

The difference in mass corresponds to the mass of the dissolved bromodiiodomethane.

Calculation:

Solubility ( g/100 g solvent) = (mass of solute / mass of solvent) x 100

Mandatory Visualization
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Experimental Workflow for Solubility Determination

Preparation of Saturated Solution

Sample Withdrawal and Preparation

Quantitative Analysis

Final Calculation

Add excess solute to a known volume of solvent

Seal container and place in a thermostatically controlled shaker

Agitate for 24-48 hours to reach equilibrium

Cease agitation and allow solid to settle

Withdraw a known volume of the supernatant

Filter the sample through a syringe filter

Dilute the filtered sample to a known volume

Analyze the diluted sample using a suitable analytical method (e.g., HPLC, GC)

Prepare calibration curve with standard solutions

Determine the concentration of the diluted sample

Calculate the concentration of the original saturated solution

Express solubility in appropriate units (g/100 mL, mol/L)

Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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